(2E)-4-(4,5,6,7,8,9,10,11,12,13-decahydrocyclododeca[d][1,3]thiazol-2-ylamino)-4-oxobut-2-enoic acid

• IUPAC Name: (E)-4-(4,5,6,7,8,9,10,11,12,13-decahydrocyclododeca[d][1,3]thiazol-2-ylamino)-4-oxobut-2-enoic acid
• InChI: InChI=1S/C17H24N2O3S/c20-15(11-12-16(21)22)19-17-18-13-9-7-5-3-1-2-4-6-8-10-14(13)23-17/h11-12H,1-10H2,(H,21,22)(H,18,19,20)/b12-11+
• InChI Key: QKHVFRDVGBPZQX-VAWYXSNFSA-N
• Canonical SMILES: C1CCCCCC2=C(CCCC1)N=C(S2)NC(=O)C=CC(=O)O
• Isomeric SMILES: C1CCCCCC2=C(CCCC1)N=C(S2)NC(=O)/C=C/C(=O)O
• Molecular Formula: C17H24N2O3S
• Molecular Weight: 336.5 g/mol

Description

(2E)-4-(4,5,6,7,8,9,10,11,12,13-decahydrocyclododeca[d][1,3]thiazol-2-ylamino)-4-oxobut-2-enoic acid is a useful research compound. Its molecular formula is C17H24N2O3S and its molecular weight is 336.45. The purity is usually 95%.
BenchChem offers high-quality (2E)-4-(4,5,6,7,8,9,10,11,12,13-decahydrocyclododeca[d][1,3]thiazol-2-ylamino)-4-oxobut-2-enoic acid suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about (2E)-4-(4,5,6,7,8,9,10,11,12,13-decahydrocyclododeca[d][1,3]thiazol-2-ylamino)-4-oxobut-2-enoic acid including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Synthesis and Biological Activity

• Research demonstrates the utility of closely related compounds as key starting materials for synthesizing a variety of heterocyclic compounds. For instance, derivatives of 4-(4-bromophenyl)-4-oxobut-2-enoic acid have been synthesized for potential antibacterial activities, showcasing the chemical versatility and potential application in drug discovery (El-Hashash et al., 2015).

• Another study highlights the synthesis and antimicrobial activity of novel heterocyclic candidates involving Michael addition with 4-(4-acetamidophenyl)-4-oxobut-2-enoic acid, further emphasizing the role of such compounds in developing new antimicrobial agents (El-Hashash, Essawy, Fawzy, 2014).

• Additionally, the synthesis of new fused and non-fused heterocyclic systems from a γ-ketoacid explores the reactivity of 4-(2-tetryl)-4-oxobut-2-enoic acid towards various nucleophiles, leading to the formation of heterocyclic compounds with potential biological applications (Salem et al., 2014).

Heterocyclic Synthesis and Antiproliferative Agents

• The use of related compounds in the synthesis of heterocycles such as pyridazinones, furanones, and thiazoles derivatives points towards their significant role in medicinal chemistry. These compounds have been evaluated for their antibacterial activities, indicating their potential as antiproliferative agents (El-Hashash et al., 2016).

• In a different context, largazole, a novel cytotoxic cyclodepsipeptide isolated from marine cyanobacteria, featuring a thiazoline fused to a thiazole, shows potent antiproliferative activity. This highlights the therapeutic potential of compounds containing thiazole moieties in cancer treatment (Taori, Paul, Luesch, 2008).